Cas no 204458-18-4 (5-Chloro-2-(phenylsulfonyl)pyridine)

• Product Name: 5-Chloro-2-(phenylsulfonyl)pyridine
• CAS No: 204458-18-4
• MF: C₁₁H₈ClNO₂S
• MW: 253.704720497131
• CID: 2840571
• PubChem ID: 10198940
• Update Time: 2025-04-21

5-Chloro-2-(phenylsulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 204458-18-4
• DTXSID60436700
• SBCSCRQQSNBEAI-UHFFFAOYSA-N
• SCHEMBL3377180
• 2-benzenesulfonyl-5-chloropyridine
• 5-chloro-2-pyridinyl phenyl sulfone
• 5-Chloro-2-(phenylsulfonyl)pyridine

• MDL： MFCD24539363
• Inchi： 1S/C11H8ClNO2S/c12-9-6-7-11(13-8-9)16(14,15)10-4-2-1-3-5-10/h1-8H
• InChI Key： SBCSCRQQSNBEAI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 252.9964274Da
• Monoisotopic Mass: 252.9964274Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų